Cas no 2680544-88-9 (3-(2,2,2-Trifluoroacetamido)thiane-3-carboxylic acid)
3-(2,2,2-Trifluoroacetamido)thiane-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- EN300-28280221
- 3-(2,2,2-trifluoroacetamido)thiane-3-carboxylic acid
- 2680544-88-9
- 3-(2,2,2-Trifluoroacetamido)thiane-3-carboxylic acid
-
- Inchi: 1S/C8H10F3NO3S/c9-8(10,11)5(13)12-7(6(14)15)2-1-3-16-4-7/h1-4H2,(H,12,13)(H,14,15)
- InChI Key: RIRQDSYUFBMDFQ-UHFFFAOYSA-N
- SMILES: S1CCCC(C(=O)O)(C1)NC(C(F)(F)F)=O
Computed Properties
- Exact Mass: 257.03334884g/mol
- Monoisotopic Mass: 257.03334884g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 307
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 91.7Ų
3-(2,2,2-Trifluoroacetamido)thiane-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28280221-1g |
3-(2,2,2-trifluoroacetamido)thiane-3-carboxylic acid |
2680544-88-9 | 1g |
$956.0 | 2023-09-09 | ||
| Enamine | EN300-28280221-5g |
3-(2,2,2-trifluoroacetamido)thiane-3-carboxylic acid |
2680544-88-9 | 5g |
$2774.0 | 2023-09-09 | ||
| Enamine | EN300-28280221-10g |
3-(2,2,2-trifluoroacetamido)thiane-3-carboxylic acid |
2680544-88-9 | 10g |
$4114.0 | 2023-09-09 | ||
| Enamine | EN300-28280221-0.05g |
3-(2,2,2-trifluoroacetamido)thiane-3-carboxylic acid |
2680544-88-9 | 95.0% | 0.05g |
$803.0 | 2025-03-19 | |
| Enamine | EN300-28280221-0.1g |
3-(2,2,2-trifluoroacetamido)thiane-3-carboxylic acid |
2680544-88-9 | 95.0% | 0.1g |
$842.0 | 2025-03-19 | |
| Enamine | EN300-28280221-0.25g |
3-(2,2,2-trifluoroacetamido)thiane-3-carboxylic acid |
2680544-88-9 | 95.0% | 0.25g |
$880.0 | 2025-03-19 | |
| Enamine | EN300-28280221-0.5g |
3-(2,2,2-trifluoroacetamido)thiane-3-carboxylic acid |
2680544-88-9 | 95.0% | 0.5g |
$919.0 | 2025-03-19 | |
| Enamine | EN300-28280221-1.0g |
3-(2,2,2-trifluoroacetamido)thiane-3-carboxylic acid |
2680544-88-9 | 95.0% | 1.0g |
$956.0 | 2025-03-19 | |
| Enamine | EN300-28280221-2.5g |
3-(2,2,2-trifluoroacetamido)thiane-3-carboxylic acid |
2680544-88-9 | 95.0% | 2.5g |
$1874.0 | 2025-03-19 | |
| Enamine | EN300-28280221-5.0g |
3-(2,2,2-trifluoroacetamido)thiane-3-carboxylic acid |
2680544-88-9 | 95.0% | 5.0g |
$2774.0 | 2025-03-19 |
3-(2,2,2-Trifluoroacetamido)thiane-3-carboxylic acid Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
Additional information on 3-(2,2,2-Trifluoroacetamido)thiane-3-carboxylic acid
Introduction to 3-(2,2,2-Trifluoroacetamido)thiane-3-carboxylic acid (CAS No. 2680544-88-9)
3-(2,2,2-Trifluoroacetamido)thiane-3-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 2680544-88-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the thiane family, characterized by a sulfur-containing heterocyclic structure, which imparts unique chemical properties making it a valuable scaffold for drug development. The presence of a trifluoroacetamide moiety in its molecular structure enhances its pharmacological potential by influencing metabolic stability and bioavailability, making it an attractive candidate for further exploration in therapeutic applications.
The trifluoroacetamide functional group is particularly noteworthy due to its ability to modulate the electronic and steric properties of the molecule. This modification can significantly affect the compound's interaction with biological targets, potentially leading to improved binding affinity and selectivity. In recent years, there has been a growing interest in fluorinated compounds due to their enhanced metabolic resistance and improved pharmacokinetic profiles. The incorporation of fluorine atoms into drug candidates has been widely recognized as a strategy to enhance their efficacy and duration of action.
3-(2,2,2-Trifluoroacetamido)thiane-3-carboxylic acid represents a promising derivative that combines the benefits of both thiane and trifluoroacetamide functionalities. The thiane ring provides a flexible scaffold that can be further modified to target specific biological pathways, while the trifluoroacetamide moiety contributes to structural stability and improved pharmacological properties. This compound has been studied in various contexts, including its potential as an intermediate in the synthesis of more complex pharmacophores.
In the realm of medicinal chemistry, the development of novel scaffolds is crucial for overcoming resistance mechanisms and improving therapeutic outcomes. The unique structural features of 3-(2,2,2-Trifluoroacetamido)thiane-3-carboxylic acid make it a compelling candidate for further investigation. Researchers have explored its derivatives as potential inhibitors of enzymes involved in inflammatory pathways and as modulators of signal transduction processes. The trifluoroacetamide group, in particular, has been shown to enhance binding interactions with protein targets, leading to more potent and selective drug candidates.
Recent studies have highlighted the importance of fluorinated compounds in oncology research. The ability of fluorine atoms to influence metabolic pathways and enhance drug accumulation has made fluorinated derivatives valuable tools in cancer therapy. 3-(2,2,2-Trifluoroacetamido)thiane-3-carboxylic acid has been investigated as a potential lead compound for developing novel anticancer agents. Its structural framework allows for modifications that can target specific oncogenic pathways, making it a versatile building block for drug discovery efforts.
The synthesis of 3-(2,2,2-Trifluoroacetamido)thiane-3-carboxylic acid involves multi-step organic transformations that highlight the compound's synthetic accessibility. Advanced synthetic techniques have been employed to introduce the trifluoroacetamide group while maintaining the integrity of the thiane core. These methodologies have enabled researchers to produce high-purity samples suitable for biological evaluation. The successful synthesis of this compound underscores its significance as a pharmacological building block.
Biological activity assays have revealed promising results for 3-(2,2,2-Trifluoroacetamido)thiane-3-carboxylic acid and its derivatives. Initial studies have demonstrated inhibitory effects on enzymes associated with inflammatory diseases and cancer progression. The trifluoroacetamide moiety appears to play a critical role in mediating these effects by enhancing binding interactions with target proteins. Further investigations are ongoing to optimize potency and selectivity through structural modifications.
The potential applications of 3-(2,2,2-Trifluoroacetamido)thiane-3-carboxylic acid extend beyond traditional pharmaceuticals. Its unique chemical properties make it suitable for use in material science and agrochemicals as well. Researchers are exploring its utility as a precursor for advanced materials with specialized functionalities. The versatility of this compound underscores its importance as a multifaceted chemical entity with broad applications.
In conclusion,3-(2,2,2-Trifluoroacetamido)thiane-3-carboxylic acid (CAS No. 2680544-88-9) is a structurally intriguing compound with significant potential in pharmaceutical research. Its combination of thiane and trifluoroacetamide functionalities makes it a valuable scaffold for developing novel therapeutics. Ongoing studies continue to uncover new applications and refine synthetic methodologies for this compound, reinforcing its importance in modern drug discovery efforts.
2680544-88-9 (3-(2,2,2-Trifluoroacetamido)thiane-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)